Cas no 850817-27-5 (N-(1-cyano-1,2-dimethylpropyl)-2-(3-cyanophenoxy)acetamide)
N-(1-cyano-1,2-dimethylpropyl)-2-(3-cyanophenoxy)acetamide Chemical and Physical Properties
Names and Identifiers
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- N-(1-cyano-1,2-dimethylpropyl)-2-(3-cyanophenoxy)acetamide
- AKOS017000057
- 850817-27-5
- Z18083414
- EN300-26683763
-
- Inchi: 1S/C15H17N3O2/c1-11(2)15(3,10-17)18-14(19)9-20-13-6-4-5-12(7-13)8-16/h4-7,11H,9H2,1-3H3,(H,18,19)
- InChI Key: PLAGBRGJLFXBQJ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C#N)C=1)CC(NC(C#N)(C)C(C)C)=O
Computed Properties
- Exact Mass: 271.132076794g/mol
- Monoisotopic Mass: 271.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 85.9Ų
N-(1-cyano-1,2-dimethylpropyl)-2-(3-cyanophenoxy)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26683763-0.05g |
N-(1-cyano-1,2-dimethylpropyl)-2-(3-cyanophenoxy)acetamide |
850817-27-5 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-cyano-1,2-dimethylpropyl)-2-(3-cyanophenoxy)acetamide Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(3-cyanophenoxy)acetamide
Professional Introduction to N-(1-cyano-1,2-dimethylpropyl)-2-(3-cyanophenoxy)acetamide (CAS No. 850817-27-5)
N-(1-cyano-1,2-dimethylpropyl)-2-(3-cyanophenoxy)acetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 850817-27-5, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its N-(1-cyano-1,2-dimethylpropyl) and 2-(3-cyanophenoxy)acetamide moieties, make it a valuable candidate for further investigation in medicinal chemistry.
The chemical structure of N-(1-cyano-1,2-dimethylpropyl)-2-(3-cyanophenoxy)acetamide incorporates several key functional groups that contribute to its potential pharmacological properties. The presence of a cyano group in both the side chain and the aromatic ring enhances its reactivity and interaction with biological targets. Additionally, the acetamide moiety provides a polar region that can facilitate binding to specific receptors or enzymes. These structural elements collectively contribute to the compound's ability to modulate biological pathways, making it an intriguing subject for further study.
In recent years, there has been a growing interest in developing novel compounds that can address unmet medical needs. N-(1-cyano-1,2-dimethylpropyl)-2-(3-cyanophenoxy)acetamide has emerged as a compound of interest due to its potential therapeutic applications. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in inflammatory responses and metabolic disorders. Preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, which could be beneficial in the treatment of chronic diseases.
The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-(3-cyanophenoxy)acetamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the cyano group and the phenoxy substituent are critical steps that must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular structure efficiently. These methods not only enhance the synthetic route but also improve the overall quality of the final product.
One of the most compelling aspects of N-(1-cyano-1,2-dimethylpropyl)-2-(3-cyanophenoxy)acetamide is its potential for drug development. The compound's unique chemical properties make it suitable for designing molecules with enhanced binding affinity and selectivity. This is particularly important in drug discovery, where optimizing interactions with biological targets can lead to more effective therapeutic agents. Researchers are leveraging computational methods and high-throughput screening techniques to identify derivatives of this compound that may exhibit even greater pharmacological activity.
The field of medicinal chemistry is constantly evolving, and N-(1-cyano-1,2-dimethylpropyl)-2-(3-cyanophenoxy)acetamide represents a significant advancement in this domain. Its structural complexity and functional diversity make it a versatile tool for exploring new therapeutic strategies. As research progresses, it is expected that this compound will play a crucial role in developing novel treatments for various diseases. The ongoing studies aim to elucidate its mechanism of action and evaluate its safety profile for potential clinical applications.
In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-(3-cyanophenoxy)acetamide (CAS No. 850817-27-5) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. The advancements in synthetic methodologies and computational techniques are facilitating the exploration of its therapeutic applications. As scientists continue to uncover new insights into this compound's properties, it is likely to contribute substantially to the development of innovative medical solutions.
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